Cas no 1807036-03-8 (4-Bromo-2-chloro-3-fluorobenzoic acid)

• Product Name: 4-Bromo-2-chloro-3-fluorobenzoic acid
• CAS No: 1807036-03-8
• MF: C₇H₃BrClFO₂
• MW: 253.4529
• MDL: MFCD28733905
• CID: 4741222
• Update Time: 2020-09-10

4-Bromo-2-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-fluorobenzoic acid

• MDL： MFCD28733905
• Inchi： 1S/C7H3BrClFO2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： KRZOBVQVWLVGOG-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(C(=O)O[H])=C(C=1F)Cl

Computed Properties

• Exact Mass: 251.8989g/mol
• Monoisotopic Mass: 251.8989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 253.45g/mol
• XLogP3: 2.9